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Compound of Interest

Compound Name: (3S5,17S)-FD-895

Cat. No.: B15601680

Disclaimer: As a potent, biologically active investigational compound, (3S,17S)-FD-895 requires
stringent safety protocols. A comprehensive, substance-specific Safety Data Sheet (SDS) from
the manufacturer is the primary source for safety information. In its absence, the following
guidelines, based on best practices for handling potent pharmaceutical compounds, provide a
framework for establishing safe laboratory operations. A thorough risk assessment must be
conducted by qualified personnel before any handling of this material.

Hazard Identification and Risk Assessment

(3S,17S)-FD-895 is a spliceosome modulator, a class of compounds with high biological
activity.[1][2] Due to its potent nature, it should be treated as a highly hazardous substance.
The primary routes of exposure are inhalation of aerosols, dermal contact, and ingestion. The
potential health effects of acute or chronic exposure are not well-documented, necessitating a
cautious approach.

A risk assessment should be performed to identify potential hazards and determine the
necessary control measures.[3][4][5] This assessment should consider the quantity of the
substance being handled, the nature of the procedures to be performed, and the potential for
aerosol generation.

Occupational Exposure Limits (OELS):

For potent pharmaceutical compounds, OELSs are often in the range of < 10 ug/ms.[1][2][6] In
the absence of specific data for (3S,17S)-FD-895, a conservative OEL in this range should be
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assumed for risk assessment purposes.

Parameter

lHlustrative
Valuel/lnformation

Sourcel/Justification

Chemical Name

(3S,17S)-FD-895

CAS Number

Not available

Investigational Compound

Molecular Formula

C34H49N0O9

Appearance

White to off-white solid

Typical for purified small

molecules

Primary Hazards

Potent biological activity;
potential for reproductive
toxicity, mutagenicity, or

carcinogenicity.

Based on its mechanism of
action as a spliceosome

modulator.

Routes of Exposure

Inhalation, dermal absorption,

ingestion, eye contact.

Standard routes for powdered

substances.

Occupational Exposure Limit
(OEL)

Assumed: < 10 pg/m3 (8-hour
Time-Weighted Average)

Based on the definition of a
potent pharmaceutical
compound.[1][2][6]

Storage

Store at -20°C or -80°C,
desiccated, and protected from
light.

Standard for potent, potentially

unstable compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The selection of specific

PPE should be guided by a detailed risk assessment of the planned procedures.

Recommended PPE for Handling (3S,17S)-FD-895:
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PPE Category

Item

Specifications

Hand Protection

Double gloves

Two pairs of nitrile gloves, with
the outer pair having extended

cuffs over the lab coat sleeves.

Body Protection

Disposable Gown or Lab Coat

Solid-front, disposable gown
with tight-fitting cuffs. Made of

a low-permeability fabric.

Eye Protection

Safety Goggles

Tight-fitting, indirectly vented

chemical splash goggles.

Respiratory Protection

Respirator

A fit-tested N95 respirator at a
minimum. For procedures with
a high risk of aerosolization, a
powered air-purifying respirator
(PAPR) should be considered.

Foot Protection

Shoe Covers

Disposable shoe covers
should be worn over closed-

toe shoes.

Experimental Protocol: Donning and Doffing of PPE

Donning (Putting On) PPE:[7][8][9][10][11]

» Preparation: Before entering the designated handling area, remove all personal items

(jewelry, watches, etc.). Tie back long hair.

e Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds and dry

them completely.

e Gown/Lab Coat: Put on the disposable gown, ensuring it is fully snapped or tied.

o Respirator: Don the fit-tested N95 respirator or PAPR. Ensure a proper seal.

e Goggles: Put on safety goggles.
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e Gloves: Don the first pair of nitrile gloves. Don the second pair of gloves with extended culffs,
ensuring the cuffs are pulled over the sleeves of the gown.

Doffing (Taking Off) PPE:[7][8][9][10][11]

The principle of doffing is to remove the most contaminated items first, touching the outside of
contaminated items as little as possible.

e Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique (pinching
the outside of one glove with the other gloved hand and peeling it off, then sliding an
ungloved finger under the cuff of the remaining glove to peel it off). Dispose of them in the
designated hazardous waste container.

e Gown: Unfasten the gown. Roll it down from the shoulders, turning it inside out. Dispose of it
in the designated hazardous waste container.

e Goggles: Remove goggles from the back of the head by lifting the strap. Avoid touching the
front of the goggles. Place them in a designated area for decontamination.

o Respirator: Remove the respirator from behind, avoiding touching the front. Dispose of it in
the designated hazardous waste container.

» Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer
gloves. Dispose of them in the designated hazardous waste container.

o Hand Hygiene: Immediately after removing all PPE, wash hands thoroughly with soap and
water for at least 20 seconds.

Operational and Disposal Plans

All work with (3S,17S)-FD-895 should be conducted in a designated area with restricted
access. A chemical fume hood or a biological safety cabinet should be used for all
manipulations of the solid compound or its solutions.

Spill Management

In the event of a spill, the area should be immediately evacuated and secured. Only personnel
trained in hazardous spill cleanup should respond. A spill kit containing appropriate absorbent
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materials, deactivating solutions, and additional PPE should be readily available.

Disposal Plan

All waste generated from the handling of (3S,17S)-FD-895 is considered hazardous chemical
waste.

Solid Waste: Contaminated PPE, plasticware, and other solid materials should be collected
in a dedicated, clearly labeled, leak-proof container.

e Liquid Waste: Solutions containing (3S,17S)-FD-895 should be collected in a labeled,
sealed, and compatible waste container.

o Decontamination: Work surfaces and equipment should be decontaminated after each use. A
validated chemical inactivation method should be used if available. In the absence of a
specific method, a thorough cleaning with a suitable solvent (e.g., ethanol), followed by a
surfactant-based cleaner, is recommended.

» Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office in accordance with local, state, and federal
regulations.

Chemical Inactivation:

For macrolide antibiotics, chemical inactivation can be achieved through methods such as
hydrolysis, phosphorylation, or glycosylation, though these are often biological processes.[12]
[13] For laboratory waste, chemical degradation using strong acids, bases, or oxidizing agents
may be feasible but must be carefully evaluated for safety and effectiveness. Consultation with
a qualified chemist or environmental health and safety professional is essential before
attempting any chemical inactivation. Autoclaving may not be effective for the chemical
degradation of all antibiotics.[14]

Mandatory Visualizations
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Preparation Phase

Start: Handling (3S,17S)-FD-895

[Conduct Risk Assessmena

-

PPE Selection & Donning )

[Select Appropriate PPE]

:

Don PPE in Sequence:
1. Gown
2. Respirator
3. Goggles
4. Double Gloves

Operational Phase

Perform Work in
Containment (Fume Hood/BSC)

~

Disposal v%z Doffing

[Segregate Hazardous Wastea

:

Doff PPE in Sequence:
1. Outer Gloves
2. Gown
3. Goggles
4. Respirator
5. Inner Gloves

;

Gerform Hand Hygiene]

End of Procedure
- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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